Cas no 904831-50-1 (5-oxo-1-phenyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}pyrrolidine-3-carboxamide)
5-oxo-1-phenyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}pyrrolidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-oxo-1-phenyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}pyrrolidine-3-carboxamide
- AKOS002051805
- AB00849602-06
- 5-oxo-1-phenyl-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)pyrrolidine-3-carboxamide
- SMR000633813
- F2068-0757
- MLS001097114
- 5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide
- HMS1894E19
- G678-0665
- HMS2956C05
- 5-oxo-1-phenyl-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]pyrrolidine-3-carboxamide
- AKOS021724404
- 904831-50-1
- NCGC00133214-02
- CHEMBL1567868
- NCGC00133214-01
-
- Inchi: 1S/C23H28N4O4S/c28-22-17-19(18-27(22)21-9-5-2-6-10-21)23(29)24-11-16-32(30,31)26-14-12-25(13-15-26)20-7-3-1-4-8-20/h1-10,19H,11-18H2,(H,24,29)
- InChI Key: XHHJPGFRWPSTFE-UHFFFAOYSA-N
- SMILES: S(CCNC(C1CC(N(C2C=CC=CC=2)C1)=O)=O)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 456.18312656g/mol
- Monoisotopic Mass: 456.18312656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 98.4Ų
5-oxo-1-phenyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}pyrrolidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2068-0757-2μmol |
5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide |
904831-50-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2068-0757-5μmol |
5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide |
904831-50-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2068-0757-10μmol |
5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide |
904831-50-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2068-0757-20μmol |
5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide |
904831-50-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2068-0757-1mg |
5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide |
904831-50-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2068-0757-2mg |
5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide |
904831-50-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2068-0757-3mg |
5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide |
904831-50-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2068-0757-4mg |
5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide |
904831-50-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2068-0757-5mg |
5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide |
904831-50-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2068-0757-10mg |
5-oxo-1-phenyl-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}pyrrolidine-3-carboxamide |
904831-50-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-oxo-1-phenyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}pyrrolidine-3-carboxamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 5-oxo-1-phenyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}pyrrolidine-3-carboxamide
5-Oxo-1-phenyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}pyrrolidine-3-carboxamide (CAS No. 904831-50-1)
The compound 5-Oxo-1-phenyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}pyrrolidine-3-carboxamide, identified by the CAS registry number 904831-50-1, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the context of drug discovery and development.
The molecular structure of this compound is characterized by a pyrrolidine ring system, which is a five-membered cyclic amine. The pyrrolidine ring is substituted at the 3-position with a carboxamide group, which is further connected to a sulfonylethyl group. This sulfonylethyl group is attached to a piperazine ring, which itself is substituted with a phenyl group at the 4-position. Additionally, the pyrrolidine ring bears an oxo group at the 5-position and a phenyl group at the 1-position, contributing to the molecule's complexity and potential bioactivity.
Recent studies have highlighted the importance of such heterocyclic compounds in modulating various biological pathways. The presence of both pyrrolidine and piperazine rings introduces significant conformational flexibility and hydrogen bonding capabilities, which are often desirable properties in drug candidates. The phenyl groups attached to both rings further enhance the molecule's lipophilicity, potentially improving its absorption and bioavailability.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, amide bond formation, and oxidation reactions. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound, ensuring its suitability for biological testing.
In terms of biological activity, this compound has shown promise in vitro as a potential modulator of enzyme activity and receptor binding. Preclinical studies suggest that it may exhibit anti-inflammatory or anti-cancer properties, although further research is required to validate these findings. The sulfonamide group, in particular, has been associated with improved pharmacokinetic profiles in some drug candidates.
From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided critical insights into its molecular structure and purity, ensuring its reliability for subsequent biological assays.
In conclusion, the compound 5-Oxo-1-phenyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}pyrrolidine-3-carboxamide represents an intriguing candidate for further exploration in drug discovery efforts. Its unique structural features and potential biological activities make it a subject of interest for researchers in the field of medicinal chemistry.
904831-50-1 (5-oxo-1-phenyl-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}pyrrolidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)